Cas no 107777-37-7 (2-Naphthalenecarboxylic acid, 3-hydroxy-, propyl ester)

2-Naphthalenecarboxylic acid, 3-hydroxy-, propyl ester structure
107777-37-7 structure
Product Name:2-Naphthalenecarboxylic acid, 3-hydroxy-, propyl ester
CAS No:107777-37-7
MF:C14H14O3
MW:230.259164333344
CID:1184406
PubChem ID:250121
Update Time:2025-04-20

2-Naphthalenecarboxylic acid, 3-hydroxy-, propyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarboxylic acid, 3-hydroxy-, propyl ester
    • NSC-69132
    • 107777-37-7
    • OVOOYXCGLYZJLN-UHFFFAOYSA-N
    • Propyl 3-hydroxy-2-naphthalenecarboxylate
    • NSC69132
    • SCHEMBL3896579
    • propyl 3-hydroxy-naphthalene-2-carboxylate
    • propyl 2-hydroxy-3-naphthoate
    • DB-432391
    • Inchi: 1S/C14H14O3/c1-2-7-17-14(16)12-8-10-5-3-4-6-11(10)9-13(12)15/h3-6,8-9,15H,2,7H2,1H3
    • InChI Key: OVOOYXCGLYZJLN-UHFFFAOYSA-N
    • SMILES: O(C(C1C(=CC2C=CC=CC=2C=1)O)=O)CCC

Computed Properties

  • Exact Mass: 230.09432
  • Monoisotopic Mass: 230.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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